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Compound Name: Furomine

Cat. No.: B137070 Get Quote

An In-depth Technical Guide to Phentermine

Introduction
Phentermine is a sympathomimetic amine that functions as a central nervous system stimulant

and anorectic agent.[1][2] Chemically, it is a substituted amphetamine and is utilized primarily

for the short-term management of obesity, in conjunction with a regimen of diet and exercise.[3]

[4][5] This document provides a comprehensive overview of the chemical structure,

physicochemical properties, pharmacology, and relevant experimental data pertaining to

Phentermine.

Chemical Structure and Identification
Phentermine, chemically known as 2-methyl-1-phenylpropan-2-amine, is a chiral compound.[1]

IUPAC Name: 2-methyl-1-phenylpropan-2-amine[1]

Synonyms: α,α-Dimethylphenethylamine, Phenyl-tert-butylamine, Benzeneethanamine,

alpha,alpha-dimethyl-[1][6][7]

CAS Number: 122-09-8 (Phentermine base), 1197-21-3 (Phentermine hydrochloride)[6][8][9]

Molecular Formula: C₁₀H₁₅N[1][6][7]

InChI Key: DHHVAGZRUROJKS-UHFFFAOYSA-N[3]
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Physicochemical Properties
Phentermine is typically available as a hydrochloride salt to improve its stability and solubility.

The properties of both the free base and the hydrochloride salt are summarized below.

Property
Value (Phentermine
Base)

Value (Phentermine
Hydrochloride)

Reference

Molecular Weight 149.23 g/mol 185.69 g/mol [1][6]

Appearance Oily liquid
White, crystalline

powder
[1][6]

Melting Point Not reported 198 °C [6]

Boiling Point 205 °C at 750 mmHg Not applicable [6]

Solubility Insoluble in water

Very soluble in

chloroform; insoluble

in ether; very slightly

soluble in benzene &

acetone

[1][6]

pKa 9.84 Not applicable [1]

LogP 1.9 Not applicable [1]

Pharmacology
Mechanism of Action
The primary mechanism of action of Phentermine involves the modulation of neurotransmitter

levels in the brain, leading to appetite suppression.[4][10] It acts as a norepinephrine-dopamine

releasing agent (NDRA).[3]

The proposed signaling pathway is as follows:

Phentermine crosses the blood-brain barrier.

It stimulates the release of norepinephrine and dopamine from nerve terminals in the lateral

hypothalamic feeding center.[1]
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Increased levels of these neurotransmitters lead to a decreased sensation of hunger.[4][10]

While its primary effects are on norepinephrine and dopamine, it has only weak effects on

serotonin.[3]
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Caption: Proposed mechanism of action of Phentermine.

Pharmacokinetics
Parameter Value Reference

Bioavailability High (almost 100%) [3]

Protein Binding 17.5% [3]

Metabolism

Minimal (approximately 6%

metabolized via para-

hydroxylation, N-oxidation, and

N-hydroxylation)

[3]

Elimination Half-life
20–25 hours (urinary pH-

dependent)
[3]

Excretion
Primarily renal (62–85% as

unchanged drug)
[3]

Experimental Protocols
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Detailed experimental protocols for the characterization and analysis of Phentermine are

extensive. Below are generalized methodologies for key experiments.

Synthesis of Phentermine Hydrochloride
A common synthetic route involves the reductive amination of a ketone. A detailed, citable

protocol can be found in the patent literature.[6]

Principle: Reductive amination of phenylacetone with ammonia.

Generalized Protocol:

Dissolve phenylacetone in a suitable solvent (e.g., methanol).

Add a source of ammonia (e.g., ammonium acetate) and a reducing agent (e.g., sodium

cyanoborohydride).

Allow the reaction to proceed at a controlled temperature until completion, monitored by

techniques like Thin Layer Chromatography (TLC).

Quench the reaction and perform an aqueous workup to isolate the crude product.

Purify the phentermine base using distillation or column chromatography.

Dissolve the purified base in a suitable solvent (e.g., diethyl ether) and bubble hydrogen

chloride gas through the solution to precipitate phentermine hydrochloride.

Collect the precipitate by filtration, wash with a non-polar solvent, and dry under vacuum.

Start: Phenylacetone
Reductive Amination

(Ammonia, Reducing Agent)
Aqueous Workup

Purification
(Distillation/Chromatography)

Salt Formation
(HCl)

End: Phentermine HCl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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